Cas no 25096-72-4 (2-amino-4-sulfamoylbenzoic Acid)

• Product Name: 2-amino-4-sulfamoylbenzoic Acid
• CAS No: 25096-72-4
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• MDL: MFCD12025949
• CID: 851538
• PubChem ID: 19092325
• Update Time: 2025-11-05

2-amino-4-sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminosulfonyl)benzenecarboxylic acid
• 2-Amino-4-(aminosulfonyl)benzoic acid
• 2-amino-4-sulfamoylbenzoic acid
• 2-Amino-4-sulfamoyl-benzoesaeure
• 2-amino-4-sulfamoyl-benzoic acid
• 2-Amino-4-sulphamoylbenzoic acid
• aminoaminosulfonylbenzenecarboxylicacid
• AKOS005073869
• SCHEMBL1462829
• LSDJWPOITYCHHU-UHFFFAOYSA-N
• DTXSID30597998
• SS-3028
• J-507882
• GS1137
• SB78887
• MFCD12025949
• Benzoic acid, 2-amino-4-(aminosulfonyl)-
• EN300-263098
• 2-amino-4-sulfamoylbenzoicacid
• 25096-72-4
• Z1269179584
• 2-amino-4-sulfamoylbenzoic Acid

• MDL： MFCD12025949
• Inchi： 1S/C7H8N2O4S/c8-6-3-4(14(9,12)13)1-2-5(6)7(10)11/h1-3H,8H2,(H,10,11)(H2,9,12,13)
• InChI Key： LSDJWPOITYCHHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=C(C=1)N)(N)(=O)=O

Computed Properties

• Exact Mass: 216.02000
• Monoisotopic Mass: 216.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.623
• Boiling Point: 511.6°C at 760 mmHg
• Flash Point: 263.2°C
• Refractive Index: 1.658
• PSA: 131.86000
• LogP: 1.97670

2-amino-4-sulfamoylbenzoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-amino-4-sulfamoylbenzoic Acid

Introduction to 2-Amino-4-Sulfamoylbenzoic Acid (CAS No. 25096-72-4)

2-Amino-4-sulfamoylbenzoic acid (CAS No. 25096-72-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ASBA, is characterized by its unique molecular structure, which includes an amino group, a sulfamoyl group, and a carboxylic acid moiety. These functional groups endow the compound with a range of biological activities and potential applications in drug development.

The molecular formula of 2-amino-4-sulfamoylbenzoic acid is C₉H₁₀N₂O₄S, and its molecular weight is approximately 238.24 g/mol. The compound is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for various experimental protocols, including dissolution in biological media for in vitro and in vivo studies.

In recent years, ASBA has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that ASBA can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, 2-amino-4-sulfamoylbenzoic acid has also demonstrated potential as an antitumor agent. Research has indicated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the p53 pathway and the mitogen-activated protein kinase (MAPK) pathway. These findings suggest that ASBA could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of ASBA have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, its low toxicity and high safety margin make it an attractive option for further development.

In the realm of drug discovery, 2-amino-4-sulfamoylbenzoic acid has been used as a lead compound for the synthesis of more potent derivatives. Chemists have explored various structural modifications to enhance its biological activity and improve its pharmacological properties. For example, substituting different functional groups on the benzene ring or modifying the sulfamoyl moiety has led to the development of compounds with enhanced anti-inflammatory and antitumor activities.

The potential applications of ASBA extend beyond traditional pharmaceuticals. In the field of materials science, the compound has been used as a building block for the synthesis of advanced materials with unique properties. For instance, researchers have developed polymeric materials incorporating ASBA that exhibit improved mechanical strength and thermal stability. These materials have potential applications in areas such as drug delivery systems and biomedical devices.

In conclusion, 2-amino-4-sulfamoylbenzoic acid (CAS No. 25096-72-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and diverse biological activities make it an intriguing subject for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.